Cas no 1805274-24-1 (Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805274-24-1
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4926411
• Update Time: 2025-10-31

Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-2-15-9(14)5-3-13-4-6(10)7(5)8(11)12/h3-4,8H,2H2,1H3
• InChI Key： YHKJUIRZKRUHCG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate, with the CAS number 1805274-24-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The difluoromethyl group attached to the pyridine ring introduces interesting electronic effects, making this compound a valuable subject for both academic research and industrial development.

The structure of Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate is characterized by a pyridine ring with substituents at positions 3, 4, and 5. The chloro group at position 3 imparts electron-withdrawing effects, while the difluoromethyl group at position 4 introduces both electron-withdrawing and steric effects. The carboxylate group at position 5 further enhances the compound's reactivity and functional versatility. These structural features make the compound highly suitable for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate as a precursor for synthesizing bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the development of new antibiotics and antiviral agents. The difluoromethyl group has been shown to enhance the bioavailability and stability of such compounds, making them more effective in combating resistant pathogens.

In addition to its pharmaceutical applications, Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate has also been investigated for its use in agrochemicals. The compound's ability to act as a herbicide or insecticide has been tested in controlled environments, with promising results indicating its potential to contribute to sustainable agriculture practices. The chloro and difluoromethyl groups play critical roles in enhancing the compound's efficacy against target pests while minimizing environmental impact.

The synthesis of Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled researchers to optimize the synthesis pathway, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale production and application.

From a materials science perspective, Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate has shown potential as a building block for advanced polymers and functional materials. Its unique electronic properties make it an attractive candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively exploring its integration into these systems to enhance performance and efficiency.

In conclusion, Ethyl 3-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No: 1805274-24-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.